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Compound of Interest

Compound Name:

4-CHLORO-6-

METHYLPYRIMIDINE-2-

CARBALDEHYDE

CAS No.: 933683-19-3

Cat. No.: B6265896

Get Quote

For researchers and drug development professionals, handling highly reactive heterocyclic

intermediates requires moving beyond basic compliance. 4-Chloro-6-methylpyrimidine-2-
carbaldehyde (CAS 933683-19-3) is a potent bifunctional building block used in

pharmaceutical synthesis. However, its specific structural features make it a severe

occupational hazard.

This guide synthesizes technical accuracy with field-proven laboratory insights, providing a self-

validating system for personal protective equipment (PPE), operational workflows, and disposal

plans compliant with OSHA's Laboratory Standard (29 CFR 1910.1450)[1].

Physicochemical Profile & Regulatory Classification
Before designing a handling protocol, it is critical to understand the quantitative and regulatory

parameters of the compound[2].
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Table 1: Compound Identification & Storage Data
Property Specification

Chemical Name 4-Chloro-6-methylpyrimidine-2-carbaldehyde

CAS Number 933683-19-3

Molecular Weight 156.57 g/mol

Molecular Formula C₆H₅ClN₂O

Storage Conditions
Sealed in dry, 2-8°C (Inert atmosphere

recommended)

UN Number UN 2811 (Toxic solid, organic, n.o.s.)

Hazard Class 6.1 (Toxic Substances)

Table 2: Quantitative GHS Hazard Assessment
GHS Code Hazard Statement Exposure Route Severity

H301 Toxic if swallowed Oral High (Danger)

H311
Toxic in contact with

skin
Dermal High (Danger)

H331 Toxic if inhaled Inhalation High (Danger)

Mechanistic Hazard Assessment: The Causality of
Toxicity
To understand why stringent PPE is required, we must examine the compound's dual reactivity.

As a bifunctional molecule, it possesses two highly reactive centers that readily attack

biological targets[3]:

The Electrophilic Aldehyde: Aldehydes are prone to forming Schiff bases with primary amines

(e.g., lysine residues on skin proteins). This leads to severe contact dermatitis, sensitization,

and mucosal membrane damage.
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The Chloropyrimidine Core: The electron-deficient pyrimidine ring makes the chlorine atom

highly susceptible to Nucleophilic Aromatic Substitution (

). Intracellular nucleophiles (such as glutathione or DNA bases) can displace the chloride ion,
leading to covalent biomolecular adducts and systemic toxicity.
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Fig 1: Biochemical reactivity pathways driving the systemic toxicity of the compound.

Personal Protective Equipment (PPE) Matrix
Because this compound is a Class 6.1 Toxic Solid[3], standard laboratory attire is insufficient.

The following PPE matrix is mandated under a robust Chemical Hygiene Plan (CHP)[4].
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Respiratory Protection:

Requirement: NIOSH-approved N100 or P100 half-face particulate respirator. If handling

bulk quantities outside a certified containment device, a Powered Air-Purifying Respirator

(PAPR) is required.

Causality: The H331 (Toxic if inhaled) designation means aerosolized dust particles can be

fatal. Particulate filters (100-level) block 99.97% of airborne toxic dust.

Hand Protection (Double Gloving):

Requirement: Inner layer of standard 4-mil nitrile gloves. Outer layer of extended-cuff

heavyweight nitrile (≥ 8 mil) or neoprene gloves.

Causality: The aldehyde moiety can act as a permeation enhancer. Double gloving

ensures that if the outer glove suffers a micro-tear during an

reactive scenario, the inner glove maintains the dermal barrier against H311 toxicity.

Eye & Face Protection:

Requirement: Indirect-vented chemical splash goggles combined with a full face shield.

Causality: Aldehydes cause irreversible ocular protein cross-linking upon contact. Safety

glasses lack the orbital seal required to prevent dust ingress.

Body Protection:

Requirement: A disposable Tyvek/Tychem suit or a dedicated, fluid-resistant laboratory

coat with knit cuffs, fully buttoned.

Operational Workflow: Safe Handling & Transfer
Handling highly toxic powders requires a self-validating operational system where every step

confirms the safety of the next[5]. Never handle this powder on an open bench.

Step-by-Step Weighing Protocol
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Containment Verification: Verify the operational status of a Class II Type B2 Biological Safety

Cabinet (BSC) or a dedicated highly toxic fume hood. Ensure the inward face velocity is ≥

100 feet per minute (fpm).

Static Mitigation: Toxic powders readily aerosolize due to static charge. Use an anti-static

zero-stat gun on the analytical balance and weighing spatulas prior to opening the reagent

bottle.

Closed-System Transfer: Tare a pre-weighed, sealable amber glass vial. Carefully transfer

the solid using a disposable, conductive anti-static spatula.

Sealing: Cap the vial tightly before removing it from the balance enclosure.

Decontamination: Wipe the exterior of the sealed vial and the balance pan with a solvent-

dampened wipe (e.g., a 10% sodium bisulfite solution followed by isopropanol). Causality:

Bisulfite reacts with trace aldehyde residues to form a water-soluble, non-volatile, and non-

toxic adduct, neutralizing the hazard before the vial leaves the hood.
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Fig 2: Step-by-step operational workflow for handling and transferring Class 6.1 toxic solids.

Emergency Response & Spill Management
In the event of a spill outside of a containment hood, immediate and methodical action is

required to prevent inhalation exposure[5].
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Evacuation & Assessment: Immediately evacuate the immediate vicinity. Do not attempt to

dry-sweep the powder. Dry sweeping causes lethal aerosolization of the H331 toxic solid.

Dust Suppression: Wearing full PPE (including a P100 respirator), gently cover the spill with

damp absorbent pads. Use water or a mild neutralizing buffer to suppress dust formation.

Chemical Neutralization: Apply a dilute sodium bisulfite (

) solution to the spill area. Causality: The bisulfite acts as a nucleophile, attacking the
electrophilic carbaldehyde group to form a stable, water-soluble bisulfite adduct, immediately
neutralizing its volatility and toxicity.

Collection: Carefully scoop the neutralized slurry using non-sparking, disposable plastic tools

into a rigid hazardous waste container.

Final Wash: Wash the surface with a detergent solution and water.

Waste Management & Disposal Plan
Because 4-Chloro-6-methylpyrimidine-2-carbaldehyde is classified under UN 2811 (Class

6.1)[3], its disposal must strictly adhere to EPA/RCRA and OSHA hazardous waste

guidelines[1].

Segregation: Do not mix this waste with general organic solvents or incompatible strong

oxidizers. Keep it segregated in a dedicated "Highly Toxic Organics" waste stream.

Containment: All disposable PPE (gloves, Tyvek suits), spatulas, and wipes used during

handling must be double-bagged in 6-mil polyethylene bags and placed in a sealed, rigid,

properly labeled hazardous waste drum.

Labeling: Waste containers must clearly display the GHS Skull and Crossbones pictogram,

the UN 2811 designation, and the specific chemical name.

Disposal Mechanism: Disposal must be executed via high-temperature incineration by a

licensed hazardous waste contractor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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